Cas no 2639388-58-0 (rac-tert-butyl 5-amino-2-bromo-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate)

• Product Name: rac-tert-butyl 5-amino-2-bromo-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate
• CAS No: 2639388-58-0
• MF: C₁₂H₁₅BrF₃N₃O₂
• MW: 370.165612459183
• CID: 5663586
• PubChem ID: 165900836
• Update Time: 2025-05-18

rac-tert-butyl 5-amino-2-bromo-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl 5-amino-2-bromo-1-[(1R,2R)-2-(trifluoromethyl)cyclopropyl]-1H-imidazole-4-carboxylate
• EN300-27730372
• 2639388-58-0
• rac-tert-butyl 5-amino-2-bromo-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate

• Inchi： 1S/C12H15BrF3N3O2/c1-11(2,3)21-9(20)7-8(17)19(10(13)18-7)6-4-5(6)12(14,15)16/h5-6H,4,17H2,1-3H3/t5-,6-/m1/s1
• InChI Key： ZWWUAYBBFMDALV-PHDIDXHHSA-N
• SMILES： BrC1=NC(C(=O)OC(C)(C)C)=C(N)N1[C@@H]1C[C@H]1C(F)(F)F

Computed Properties

• Exact Mass: 369.02997g/mol
• Monoisotopic Mass: 369.02997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 70.1Ų

Additional information on rac-tert-butyl 5-amino-2-bromo-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate

Introduction to Rac-Tert-Butyl 5-Amino-2-Bromo-1-(1R,2R)-2-(Trifluoromethyl)cyclopropyl-1H-imidazole-4-Carboxylate (CAS No. 2639388-58-0)

Rac-Tert-butyl 5-amino-2-bromo-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate, a compound with the CAS number 2639388-58-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring a cyclopropyl ring, trifluoromethyl group, and an imidazole core, makes it a subject of intense research interest.

The molecular framework of Rac-Tert-butyl 5-amino-2-bromo-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate incorporates several key functional groups that contribute to its unique chemical properties. The presence of a bromine atom at the 2-position and an amino group at the 5-position enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the trifluoromethyl group at the 2-position of the cyclopropyl ring imparts electronic and steric effects that can influence its biological activity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in drug discovery. The imidazole core is particularly noteworthy due to its prevalence in bioactive molecules and its role as a pharmacophore in various therapeutic agents. Studies have shown that imidazole derivatives exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The specific substitution pattern in Rac-Tert-butyl 5-amino-2-bromo-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate may contribute to its unique pharmacological profile.

The cyclopropyl ring is another critical feature of this compound. Cyclopropanes are known for their high reactivity due to the strained C-C bonds, which can be exploited in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity. The incorporation of a trifluoromethyl group into the cyclopropyl ring further modulates the electronic properties of the molecule, potentially influencing its metabolic stability and bioavailability.

Recent research has highlighted the importance of fluorinated compounds in drug development. The trifluoromethyl group is particularly valuable due to its ability to enhance lipophilicity, metabolic stability, and binding affinity. In addition, fluorine atoms can influence the conformational flexibility of molecules, which is crucial for achieving optimal receptor binding. The presence of multiple fluorine atoms in Rac-Tert-butyl 5-amino-2-bromo-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate may contribute to its enhanced pharmacological activity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The bromination step at the 2-position is particularly critical and must be performed under controlled conditions to avoid unwanted side reactions. Additionally, the protection and deprotection of functional groups during synthesis must be carefully managed to maintain the integrity of the molecule.

In terms of biological activity, preliminary studies have suggested that Rac-Tert-butyl 5-amino-2-bromo-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The combination of structural features such as the cyclopropyl ring, trifluoromethyl group, and imidazole core suggests potential applications in treating inflammatory diseases. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of new synthetic methodologies for constructing complex heterocyclic frameworks is an ongoing area of research. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been instrumental in facilitating the construction of intricate molecular architectures like that of Rac-Tert-butyl 5-amino-2-bromo-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate. These advancements have enabled chemists to access novel scaffolds with tailored biological activities.

The use of computational tools in drug discovery has also played a significant role in understanding the structure-property relationships of this compound. Molecular modeling studies can provide insights into how structural modifications influence biological activity. By leveraging these computational methods, researchers can design more effective derivatives with enhanced therapeutic profiles.

In conclusion, Rac-Tert-butyl 5-amino-2-bromo-1-(1R,2R)-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate (CAS No. 2639388-58-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable asset in the quest for new therapeutic agents. Continued investigation into this compound and its derivatives holds great promise for advancing our understanding of heterocyclic chemistry and its applications in medicine.